Cas no 1217500-68-9 ((5-(Benzyloxy)-2-fluorophenyl)boronic acid)

(5-(Benzyloxy)-2-fluorophenyl)boronic acid Properties

Names and Identifiers

• (5-(Benzyloxy)-2-fluorophenyl)boronic acid
• 5-(Benzyloxy)-2-fluorophenylboronic acid
• (2-fluoro-5-phenylmethoxyphenyl)boronic acid
• 5-Benzyloxy-2-fluorophenylboronic acid
• [5-(Benzyloxy)-2-fluorophenyl]boronic acid
• RL00977
• FCH2811635
• 2-Fluoro-5-benzyloxyphenylboronic acid
• PC412231
• BC001142
• AX8236059
• X1664
• Bor
• Boronic acid, B-[2-fluoro-5-(phenylmethoxy)phenyl]-
• DB-029064
• MFCD13195645
• (5-(Benzyloxy)-2-fluorophenyl)boronicacid
• AKOS015839394
• Z2044777911
• 1217500-68-9
• DS-17583
• N12374
• CS-0174851
• EN300-7375076
• J-516758
• DTXSID90681549
• 5-(BENZYLOXY)-2-FLUOROPHENYLBORONIC ACID
• +Expand

• MDL： MFCD13195645
• InChIKey： DIHHJULQESBDHE-UHFFFAOYSA-N
• Inchi： 1S/C13H12BFO3/c15-13-7-6-11(8-12(13)14(16)17)18-9-10-4-2-1-3-5-10/h1-8,16-17H,9H2
• SMILES： FC1C([H])=C([H])C(=C([H])C=1B(O[H])O[H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 246.086353g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 246.086353g/mol
• Monoisotopic Mass: 246.086353g/mol
• Topological Polar Surface Area: 49.7Ų
• Heavy Atom Count: 18
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.08450
• PSA: 49.69000
• Boiling Point: 439.6±55.0°C at 760 mmHg

(5-(Benzyloxy)-2-fluorophenyl)boronic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD236059)
• Signal Word：Warning

(5-(Benzyloxy)-2-fluorophenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%